Cas no 1252384-94-3 (2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1-cyclopropylethyl)acetamide)

• Product Name: 2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1-cyclopropylethyl)acetamide
• CAS No: 1252384-94-3
• MF: C₁₈H₂₄ClN₃O₃
• MW: 365.854463577271
• CID: 5939551
• PubChem ID: 51127793
• Update Time: 2025-05-23

2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1-cyclopropylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26685893
• 2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1-cyclopropylethyl)acetamide
• 1252384-94-3
• Z914223724
• AKOS034697117
• 2-[3-chloro-2-(2-ethoxyethoxy)anilino]-N-(1-cyano-1-cyclopropylethyl)acetamide

• Inchi： 1S/C18H24ClN3O3/c1-3-24-9-10-25-17-14(19)5-4-6-15(17)21-11-16(23)22-18(2,12-20)13-7-8-13/h4-6,13,21H,3,7-11H2,1-2H3,(H,22,23)
• InChI Key： ZEMPDJONZGIOLH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OCCOCC)NCC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 365.1506193g/mol
• Monoisotopic Mass: 365.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1-cyclopropylethyl)acetamide

Compound CAS No. 1252384-94-3: 2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1-cyclopropylethyl)acetamide

The compound with CAS No. 1252384-94-3, named 2-{[3-chloro-2-(2-ethoxyethoxy)phenyl]amino}-N-(1-cyano-1-cyclopropylethyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of extensive research due to its unique structural features and promising pharmacological properties. The molecule combines several functional groups, including a chlorophenyl moiety, an ethoxyethoxy substituent, and a cyano-substituted cyclopropylethyl group, which contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of chlorophenyl groups in modulating the pharmacokinetic profiles of bioactive molecules. The presence of the ethoxyethoxy substituent further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems. Additionally, the cyano-substituted cyclopropylethyl group introduces steric hindrance and electronic effects that can influence the compound's interaction with biological targets, such as enzymes or receptors.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored the use of this molecule as a carrier for anticancer agents, leveraging its ability to penetrate cellular membranes efficiently. The acetamide functional group plays a crucial role in this process by facilitating the formation of amide bonds with therapeutic payloads, ensuring controlled release and minimizing systemic toxicity.

Moreover, the compound has shown potential in enzyme inhibition studies, particularly in targeting kinases involved in inflammatory pathways. Its ability to inhibit these enzymes at low concentrations suggests its utility in developing novel anti-inflammatory therapies. Recent experiments have demonstrated that the chlorophenyl group enhances selectivity by stabilizing key intermediate states during enzyme catalysis.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of phase-transfer catalysts has been reported to significantly improve yields and reduce reaction times. This optimized synthetic route has facilitated large-scale production for preclinical testing.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its eco-toxicological impact. Research indicates that under aerobic conditions, the molecule undergoes rapid hydrolysis, particularly at elevated temperatures, leading to the formation of non-toxic byproducts. This makes it a more sustainable option compared to traditional organic compounds used in pharmaceutical applications.

In conclusion, CAS No. 1252384-94-3 represents a cutting-edge molecule with multifaceted applications in medicinal chemistry and drug delivery systems. Its unique structure and functional groups endow it with exceptional pharmacokinetic properties, making it a promising candidate for future therapeutic developments.